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Compound of Interest

Compound Name: C20H29FN202

Cat. No.: B12624050

Core Directive: Operational Autonomy & Risk
Profile

Chemical Identity Verification:

Formula: C20H29FN202[1][2][3][4][5][6][7]

Common Name: AC-260584[1][2][6][7]

Systematic Name: 4-[3-(4-butylpiperidin-1-yl)propyl]-7-fluoro-4H-benzo[1,4]oxazin-3-one[1]
[7]

Pharmacology: Potent M1 Muscarinic Receptor Allosteric Agonist[1]

Executive Safety Summary: You are handling AC-260584, a potent neuroactive research
compound.[1] Unlike standard reagents, this molecule is designed to modulate the central
nervous system (M1 receptors).[1] While specific LD50 data may be limited for this research
chemical, you must treat it as a High-Potency Compound (HPC).[1]

The Hazard: The primary risk is cholinergic overstimulation (SLUDGE syndrome: Salivation,
Lacrimation, Urination, Defecation, Gl distress, Emesis) via inhalation of dust or dermal
absorption.[1] Standard "lab coat and glasses" protocols are insufficient for handling the neat
powder.[1]
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Risk Assessment & PPE Tiering System

Effective safety relies on matching protection to the specific physical state of the compound.[1]

Table 1: PPE Selection Matri

Tier 2: Powder Handling

Feature Tier 1: Solution Handling ) )
(High Risk)
Pipetting, aliquoting (<10 mM Weighing neat powder,
Activity solutions), cell culture dosing. reconstituting stock solutions,
[1] cleaning spills.[1]
) ) Inhalation of particulates;
_ _ Dermal absorption via splash; _ _ _
Primary Risk direct high-concentration

aerosol generation.[1]

dermal contact.[1]

Engineering Control

Class Il Biosafety Cabinet or
Fume Hood.[1]

Chemical Fume Hood or

Powder Weighing Enclosure.

[1]

Respiratory

Surgical mask (if in hood) or

N95 (if outside containment).

[1]

P100 Respirator (minimum) or
PAPR (Powered Air Purifying
Respirator).[1]

Dermal (Hands)

Nitrile Gloves (Single layer,
>0.11 mm).[1]

Double Nitrile Gloves (Outer:
0.11mm, Inner: 0.08mm).[1]

Dermal (Body)

Standard Lab Coat
(Cotton/Poly).[1]

Tyvek® IsoClean® (or
equivalent) disposable lab

coat/sleeves with cuffs.[1]

Eye Protection

Safety Glasses with side
shields.[1]

Chemical Splash Goggles
(indirect venting).[1]

Scientific Integrity: The "Why" Behind the Protocol

1. The Double-Glove Necessity:

o Causality: Most organic solvents used to reconstitute AC-260584 (e.g., DMSO, Ethanol) act

as permeation enhancers, carrying the lipophilic drug through nitrile rubber.[1]
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o Protocol: Wearing two pairs creates a "sacrificial layer."[1] If the outer glove is splashed, it
can be stripped immediately without exposing the skin.[1] The air gap between layers also
reduces diffusion rates.[1]

2. Respiratory Logic (P100 vs. N95):

o Causality: M1 agonists are active at nanomolar concentrations.[1] An N95 filters 95% of
particles >0.3 microns.[1] In a powder spill, static charge can aerosolize sub-micron particles
that bypass N95 face seals.[1]

e Protocol: A P100 (HEPA equivalent) filter captures 99.97% of particles, providing the
necessary protection factor (APF) for potent solids.[1]

Operational Protocol: Gowning & Handling
Phase A: Donning (Gowning Up) for Powder Handling

o Pre-Check: Verify Fume Hood flow is >100 fpm (feet per minute).
» Shoe Covers: Don disposable shoe covers to prevent tracking powder out of the zone.[1]
e Hand Wash: Thoroughly wash and dry hands.[1]

 Inner Gloves: Don the first pair of nitrile gloves (extended cuff preferred).[1] Inspect for
micro-tears by trapping air and squeezing.[1]

o Tyvek Gown: Don the disposable gown. Ensure the cuffs cover the inner glove wrists.[1]
» Respiratory/Eye Protection:

o Don P100 respirator.[1] Perform a User Seal Check (block inlet, inhale; block exhaust,
exhale).

o Don chemical goggles over the respirator.[1]
o Outer Gloves: Don the second pair of nitrile gloves. Pull the cuff over the Tyvek sleeve.[1]

o Validation: You now have a sealed system: Skin -> Inner Glove -> Gown Cuff -> Outer
Glove.[1]
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Phase B: The "Static-Free" Weighing Protocol

AC-260584 powder is often electrostatic.[1] Static discharge can cause powder to "jump" off
the spatula, creating an invisible aerosol cloud.[1]

lonization: Use an anti-static gun or ionizer bar inside the weigh enclosure before opening
the vial.[1]

Taring: Place the weigh boat in the balance. Close the door. Tare.

Transfer: Open the side door of the enclosure (minimize air turbulence).[1] Gently transfer
powder.[1]

Solvent Addition:Add solvent (DMSO) to the vial inside the hood. Do not remove the powder;
turn it into a solution immediately to eliminate the inhalation risk.[1]

Phase C: Doffing (De-Gowning) - The Critical Step[1]

Most exposures occur here due to cross-contamination.

Outer Gloves: Remove using the "Beak Method" (pinch outside, pull off, ball in hand, slide
finger under second glove).[1] Discard in hazardous waste.

e Gown: Unzip and peel away from the neck, rolling the outside inward.[1] Do not touch the
outside front.[1]

o Goggles/Respirator: Remove goggles first, then respirator.[1] Wipe reusable gear with 70%
Ethanol.[1]

¢ Inner Gloves: Remove last.

e Wash: Wash hands with soap and cool water (warm water opens pores, increasing
absorption risk).[1]

Visualization: Workflow & Logic
Diagram 1: PPE Decision Logic for AC-260584
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Start: Handling AC-260584

l
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High Risk: Inhalation Moderate Risk: Splash

/ !

Engineering: Fume Hood / Enclosure Engineering: Biosafety Cabinet / Hood
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- Splash Goggles

Click to download full resolution via product page

Caption: Decision matrix for selecting appropriate PPE based on the physical state of AC-
260584.

Diagram 2: Safe Donning & Doffing Sequence
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Caption: Step-by-step workflow for gowning (donning) and de-gowning (doffing) to minimize
exposure risk.

Emergency Response & Disposal

e Spill Management (Powder):

o Evacuate the immediate area. Allow dust to settle (15 mins).[1]

[¢]

Don Tier 2 PPE.[1]

[¢]

Cover spill with wet paper towels (soaked in weak detergent) to prevent aerosolization.[1]
Do not dry sweep.[1]

[¢]

Wipe inward from the perimeter.[1]

o

Dispose of all waste as Hazardous Chemical Waste (Incineration recommended).[1]
o First Aid (Exposure):

o Inhalation: Move to fresh air immediately. Monitor for cholinergic symptoms (drooling,
pinpoint pupils).[1] Seek medical attention.

o Skin: Wash with soap and water for 15 minutes.[1] Do not use ethanol on skin (enhances
absorption).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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